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3-(4-ethylphenoxy)-7-[(2-fluorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 3-(4-ethylphenoxy)-7-[(2-fluorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0812343
InChI: InChI=1S/C25H18F4O4/c1-2-15-7-9-17(10-8-15)32-23-22(30)19-12-11-18(13-21(19)33-24(23)25(27,28)29)31-14-16-5-3-4-6-20(16)26/h3-13H,2,14H2,1H3
SMILES: CCC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OCC4=CC=CC=C4F)C(F)(F)F
Molecular Formula: C25H18F4O4
Molecular Weight: 458.4 g/mol

3-(4-ethylphenoxy)-7-[(2-fluorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one

CAS No.:

Cat. No.: VC0812343

Molecular Formula: C25H18F4O4

Molecular Weight: 458.4 g/mol

* For research use only. Not for human or veterinary use.

3-(4-ethylphenoxy)-7-[(2-fluorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one -

Specification

Molecular Formula C25H18F4O4
Molecular Weight 458.4 g/mol
IUPAC Name 3-(4-ethylphenoxy)-7-[(2-fluorophenyl)methoxy]-2-(trifluoromethyl)chromen-4-one
Standard InChI InChI=1S/C25H18F4O4/c1-2-15-7-9-17(10-8-15)32-23-22(30)19-12-11-18(13-21(19)33-24(23)25(27,28)29)31-14-16-5-3-4-6-20(16)26/h3-13H,2,14H2,1H3
Standard InChI Key ISHDLYQFZOGQTO-UHFFFAOYSA-N
SMILES CCC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OCC4=CC=CC=C4F)C(F)(F)F
Canonical SMILES CCC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OCC4=CC=CC=C4F)C(F)(F)F

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